Penicillin V-d5
Penicillin V-d5
Antibacterial.
A deuterated labelled Penicillin which was the first antibiotic to be used medically.
A deuterated labelled Penicillin which was the first antibiotic to be used medically.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196661
InChI:
InChI=1S/C16H18N2O5S/c1-16(2)12(15(21)22)18-13(20)11(14(18)24-16)17-10(19)8-23-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-/m1/s1/i3D,4D,5D,6D,7D
SMILES:
Array
Molecular Formula:
C16H18N2O5S
Molecular Weight:
355.4 g/mol
Penicillin V-d5
CAS No.:
Cat. No.: VC0196661
Molecular Formula: C16H18N2O5S
Molecular Weight: 355.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | Antibacterial. A deuterated labelled Penicillin which was the first antibiotic to be used medically. |
|---|---|
| Molecular Formula | C16H18N2O5S |
| Molecular Weight | 355.4 g/mol |
| IUPAC Name | (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[[2-(2,3,4,5,6-pentadeuteriophenoxy)acetyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H18N2O5S/c1-16(2)12(15(21)22)18-13(20)11(14(18)24-16)17-10(19)8-23-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-/m1/s1/i3D,4D,5D,6D,7D |
| Standard InChI Key | BPLBGHOLXOTWMN-DHJOJNDJSA-N |
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